Cas no 1341578-95-7 (Benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester)

• Product Name: Benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester
• CAS No: 1341578-95-7
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6416408
• PubChem ID: 63012820
• Update Time: 2025-05-25

Benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester
• Ethyl 2-amino-3-ethoxy-6-fluorobenzoate
• CS-0347989
• 1341578-95-7
• EN300-6511378
• AKOS012311600

• Inchi： 1S/C11H14FNO3/c1-3-15-8-6-5-7(12)9(10(8)13)11(14)16-4-2/h5-6H,3-4,13H2,1-2H3
• InChI Key： BKJJFSDLKLYOAK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(F)C=CC(OCC)=C1N

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 340.4±42.0 °C(Predicted)
• pka: 1.07±0.10(Predicted)

Additional information on Benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester

Benzoic Acid, 2-Amino-3-Ethoxy-6-Fluoro-, Ethyl Ester (CAS No. 1341578-95-7)

Benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester, commonly referred to by its CAS number 1341578-95-7, is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its benzoic acid backbone, which is substituted with an amino group at the 2-position, an ethoxy group at the 3-position, and a fluoro group at the 6-position. The ethyl ester functional group further modifies its chemical properties, making it a versatile molecule with potential applications in drug development and material science.

The synthesis of benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic processes and green chemistry have enabled more efficient pathways for its production. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing environmental impact. These methods not only enhance the scalability of production but also align with contemporary sustainability goals in the chemical industry.

The structural complexity of this compound lends itself to a wide range of applications. In the pharmaceutical sector, benzoic acid derivatives are often investigated for their potential as drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Specifically, the presence of amino and fluoro groups in this molecule suggests potential for modulation of enzyme activity or receptor binding affinity. Recent studies have highlighted its promising anti-inflammatory properties, which could make it a candidate for treating conditions such as arthritis or chronic inflammation.

In addition to its pharmacological applications, benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers. Researchers have explored its role in enhancing the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties. These findings underscore its versatility across multiple scientific disciplines.

The latest research on this compound has focused on understanding its bioavailability and metabolic pathways. Studies conducted using in vitro models have revealed that the ethyl ester group enhances solubility in lipid-rich environments, potentially improving absorption rates when administered orally. However, further investigations are required to confirm these findings in vivo and assess any potential toxicity profiles.

In conclusion, benzoic acid, 2-amino-3-ethoxy-6-fluoro-, ethyl ester (CAS No. 1341578-95-7) represents a fascinating example of how synthetic chemistry can yield compounds with multifaceted applications. Its structural features make it a valuable tool in both pharmaceutical research and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.